Cas no 63158-88-3 (cyanomethyl 2-methylpropanoate)

• Product Name: cyanomethyl 2-methylpropanoate
• CAS No: 63158-88-3
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD30095735
• CID: 1651897
• PubChem ID: 71381400
• Update Time: 2025-07-22

cyanomethyl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-, cyanomethyl ester
• cyanomethyl 2-methylpropanoate
• EN300-2495876
• SCHEMBL19103492
• 63158-88-3
• DTXSID20803853
• isobutyryloxyacetonitrile

• MDL： MFCD30095735
• Inchi： 1S/C6H9NO2/c1-5(2)6(8)9-4-3-7/h5H,4H2,1-2H3
• InChI Key： RSSGQXCMIDDIQV-UHFFFAOYSA-N
• SMILES： O(CC#N)C(C(C)C)=O

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on cyanomethyl 2-methylpropanoate

Comprehensive Overview of cyanomethyl 2-methylpropanoate (CAS No. 63158-88-3): Properties, Applications, and Industry Insights

Cyanomethyl 2-methylpropanoate (CAS No. 63158-88-3) is an ester compound with significant relevance in organic synthesis and specialty chemical applications. This colorless to pale yellow liquid, characterized by its molecular formula C₆H₉NO₂, is increasingly sought after in research and industrial sectors due to its versatile reactivity. The compound’s cyanomethyl and 2-methylpropanoate functional groups enable unique chemical transformations, making it valuable for synthesizing pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for cyanomethyl 2-methylpropanoate has surged alongside growing interest in sustainable chemistry. Researchers are exploring its role in green synthesis methodologies, such as photocatalysis and biocatalysis, to reduce environmental impact. A trending topic in scientific forums involves optimizing its production using enzyme-catalyzed esterification, aligning with the global push for eco-friendly manufacturing. Additionally, its potential as a building block for bioactive molecules has sparked discussions in drug discovery communities, particularly for antimicrobial and anti-inflammatory agents.

The compound’s physicochemical properties—including a boiling point of approximately 195°C and solubility in organic solvents like ethanol and acetone—make it suitable for diverse reaction conditions. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, a critical factor for high-yield synthesis. Industry professionals frequently search for "cyanomethyl 2-methylpropanoate suppliers" and "CAS 63158-88-3 technical data," reflecting its commercial importance. Regulatory compliance, particularly regarding REACH and FDA guidelines, is another hot-button issue, as manufacturers prioritize safety and traceability.

Emerging applications of cyanomethyl 2-methylpropanoate include its use in polymer chemistry, where it acts as a crosslinking agent for biodegradable plastics. This aligns with the circular economy trend, addressing consumer demand for sustainable packaging solutions. Furthermore, its role in flavor and fragrance synthesis is gaining attention, with studies highlighting its potential to produce fruity esters for food additives. As AI-driven drug design accelerates, computational chemists are also investigating this compound’s QSAR (Quantitative Structure-Activity Relationship) profiles to predict novel applications.

To meet evolving market needs, suppliers are focusing on scalable production methods, such as continuous-flow reactors, to enhance efficiency. FAQs like "How to store cyanomethyl 2-methylpropanoate?" underscore practical concerns—recommendations include inert atmospheres and moisture-free environments to prevent degradation. With its multifaceted utility and alignment with green chemistry principles, CAS 63158-88-3 remains a compound of enduring interest across scientific and industrial domains.